3-Cyclopropoxy-2,6-dimethylpyridine
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Description
The compound 3-Cyclopropoxy-2,6-dimethylpyridine is a pyridine derivative featuring a cyclopropoxy substituent at the 3-position and methyl groups at the 2- and 6-positions. Pyridine derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and material science due to their electronic and steric properties.
Properties
Molecular Formula |
C10H13NO |
|---|---|
Molecular Weight |
163.22 g/mol |
IUPAC Name |
3-cyclopropyloxy-2,6-dimethylpyridine |
InChI |
InChI=1S/C10H13NO/c1-7-3-6-10(8(2)11-7)12-9-4-5-9/h3,6,9H,4-5H2,1-2H3 |
InChI Key |
KQFRFXBACHAOAD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC(=C(C=C1)OC2CC2)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclopropoxy-2,6-dimethylpyridine typically involves the reaction of 2,6-dimethylpyridine with cyclopropyl alcohol in the presence of a suitable catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials .
Industrial Production Methods: Industrial production of 3-Cyclopropoxy-2,6-dimethylpyridine follows similar synthetic routes but on a larger scale. The process involves the use of high-efficiency reactors and continuous flow systems to optimize yield and purity. The reaction conditions are carefully controlled to maintain the desired temperature and pressure, ensuring consistent product quality .
Chemical Reactions Analysis
Types of Reactions: 3-Cyclopropoxy-2,6-dimethylpyridine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.
Reduction: Reduction reactions can convert it into different hydrogenated derivatives.
Substitution: The cyclopropoxy group can be substituted with other functional groups under appropriate conditions
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.
Substitution: Nucleophilic substitution reactions often use reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield pyridine N-oxides, while reduction can produce various hydrogenated pyridine derivatives .
Scientific Research Applications
3-Cyclopropoxy-2,6-dimethylpyridine has several applications in scientific research:
Chemistry: It serves as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.
Biology: The compound is used in the study of enzyme inhibitors and receptor ligands.
Industry: The compound is utilized in the production of agrochemicals and specialty chemicals
Mechanism of Action
The mechanism of action of 3-Cyclopropoxy-2,6-dimethylpyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group can enhance the compound’s binding affinity and selectivity towards these targets. The pathways involved in its mechanism of action include inhibition of enzyme activity or modulation of receptor signaling .
Comparison with Similar Compounds
Comparison with Similar Compounds
A meaningful comparison with analogous pyridine derivatives requires structural, physicochemical, and functional data. The only compound described in the evidence is 6-(2,3-Dihydro-1,4-benzodioxin-5-yl)-N-[3-[(dimethylamino)methyl]phenyl]-2-methoxy-pyridin-3-amine (CAS: 2306268-61-9), which shares a pyridine core but differs significantly in substituents and molecular complexity .
Hypothetical Comparison Framework (Based on General Pyridine Chemistry):
Research Findings and Limitations
The absence of data on 3-Cyclopropoxy-2,6-dimethylpyridine in the provided evidence precludes a rigorous comparison. By contrast, the compound in has a larger molecular framework with a dihydrobenzodioxin ring and tertiary amine, which may enhance binding to biological targets like neurotransmitter receptors or enzymes. Its methoxy group at the pyridine 2-position could influence electronic effects differently than a cyclopropoxy group.
Critical Challenges:
Lack of Direct Data: No studies on 3-Cyclopropoxy-2,6-dimethylpyridine’s reactivity, stability, or bioactivity are available for comparison.
Structural Disparity : The compound in is structurally distinct, making direct comparisons speculative.
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